Cas no 2098065-82-6 (1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2098065-82-6
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• CID: 5046370
• Update Time: 2025-06-08

1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
• 2-prop-2-ynyl-5-pyrazin-2-ylpyrazole-3-carboxylic acid
• 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C11H8N4O2/c1-2-5-15-10(11(16)17)6-8(14-15)9-7-12-3-4-13-9/h1,3-4,6-7H,5H2,(H,16,17)
• InChI Key： ZAWWTMFNQIHCNF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=NC=CN=2)=NN1CC#C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 338
• XLogP3: -0.1
• Topological Polar Surface Area: 80.9

Additional information on 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid

Chemical Profile of 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2098065-82-6)

1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. The compound features a fused heterocyclic system consisting of pyrazole, propargyl, and pyrazine moieties, which contribute to its diverse chemical reactivity and functionalization possibilities. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and emerging applications in medicinal chemistry and drug discovery.

The molecular formula of 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid is C₉H₆N₄O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of a propargyl group (–C≡CH) at the 1-position and a pyrazine ring at the 3-position introduces distinct electronic and steric properties to the molecule. These structural features make it a versatile scaffold for designing novel bioactive molecules with potential therapeutic implications.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives, particularly those incorporating multiple heterocyclic units. The combination of pyrazole and pyrazine moieties in 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid suggests potential interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that such compounds may exhibit inhibitory effects on various therapeutic targets, including kinases and metabolic enzymes, making them promising candidates for further investigation.

The synthesis of 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility. One common approach involves the condensation of propargylamine with a suitable pyrazole derivative followed by functionalization with a pyrazine moiety. The carboxylic acid group at the 5-position further extends the possibilities for derivatization, allowing for the introduction of additional functional groups that can modulate biological activity.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing 1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid and its analogs for potential drug-like properties. These studies have identified several promising derivatives with enhanced binding affinity to target proteins. For instance, computational modeling has suggested that modifications at the propargyl and carboxylic acid positions can significantly improve interactions with protein binding pockets, leading to more potent pharmacological effects.

Experimental validation of these computational predictions has been conducted through high-throughput screening assays and enzyme inhibition studies. Initial results have shown that certain derivatives of 1-(Prop-2-yn-1-yll)-3-(pyrazin-l)l-H-pyrzol-e5-carb oxylic acid exhibit notable inhibitory activity against key enzymes involved in inflammatory pathways. This finding aligns with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases, where targeted modulation of enzymatic activity can lead to therapeutic benefits.

The structural flexibility of 1-(Prop-l'-yn-l'vl)-3-(pyr azin-z)l-H-pyrzol-e5-carb oxylic acid also makes it an attractive scaffold for developing kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By incorporating specific functional groups into the propargyl and carboxylic acid positions, researchers have been able to fine-tune the interactions between these derivatives and kinase active sites. This approach has led to the discovery of several lead compounds with promising preclinical activity.

In addition to its potential as an enzyme inhibitor, l-(prop-l'-yn-l'vl)-3-(pyr azin-z)l-H-pyrzol-e5-carb oxylic acid has shown promise in other therapeutic areas. For example, studies have demonstrated its ability to modulate ion channel activity, making it a candidate for treating neurological disorders. The compound's ability to interact with both extracellular ligands and intracellular signaling pathways suggests broad applicability in drug discovery efforts aimed at addressing central nervous system disorders.

The development of novel synthetic methodologies has further enhanced the accessibility of l-prop-l'-yn-l'vl]-3-[pyr azln-z]l-H-pyrzol-e5-carb oxylic acid derivatives for medicinal chemistry applications. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic frameworks efficiently. These reactions allow for the introduction of diverse functional groups while maintaining high selectivity, enabling chemists to explore a wide range of structural variations.

Future directions in the study of l-prop-l'-yn-l'vl]-3-[pyr azln-z]l-H-pyrzol-e5-carb oxylic acid include exploring its role in epigenetic regulation. Epigenetic modifiers are emerging as key players in disease pathogenesis, and small-molecule inhibitors targeting epigenetic enzymes have shown significant therapeutic potential. The unique structural features of this compound make it a candidate for developing novel epigenetic modulators by interacting with histone deacetylases (HDACs) or other epigenetic targets.

The integration of machine learning techniques into drug discovery pipelines has also accelerated the identification of new analogs of l-prop-l'-yn-l'vl]-3-[pyr azln-z]l-H-pyrzol-e5-carb oxylic acid with improved pharmacokinetic profiles. By leveraging large datasets containing known bioactive compounds, machine learning models can predict novel molecular structures that are likely to exhibit desired biological activities. This approach has already led to several high-quality candidates entering preclinical development pipelines.

In conclusion, l-prop-l'-yn-l'vl]-3-[pyr azln-z]l-H-pyrzol-e5-carb oxylic acid (CAS No. 2098065_82_6) is a structurally intriguing compound with significant potential in pharmaceutical research Its unique combination o f heterocyclic units , synthetic accessibility , an d demonstrated biological activities make it an attractive scaffold f or designing novel therapeutics . As research continues t o uncover new applications f or this molecule , i t is likely t o play an increasingly important role i n drug discovery efforts aimed at addressing unmet medical needs . p >